(E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride

• IUPAC Name: (E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride
• InChI: InChI=1S/C11H11N3OS.ClH/c1-7-10(8(2)15)16-11(13-7)14-9-5-3-4-6-12-9;/h3-6H,1-2H3,(H,12,13,14);1H
• InChI Key: JGUVYMLMOYABAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=[NH+]C2=CC=CC=N2)N1)C(=O)C.[Cl-]
• Isomeric SMILES: CC1=C(S/C(=[NH+]/C2=CC=CC=N2)/N1)C(=O)C.[Cl-]
• Molecular Formula: C11H12ClN3OS
• Molecular Weight: 269.75 g/mol

Description

The compound identified as (E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride is a chemical substance with unique properties and applications It is used in various scientific research fields, including chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride involves specific chemical reactions and conditions. The exact synthetic routes and reaction conditions are typically proprietary information held by manufacturers. general methods for synthesizing similar compounds often involve multi-step organic synthesis, including reactions such as condensation, cyclization, and functional group modifications.

Industrial Production Methods

Industrial production of (E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride may involve large-scale chemical processes that ensure high yield and purity. These methods often include the use of advanced technologies such as continuous flow reactors, automated synthesis, and rigorous quality control measures to maintain consistency and safety.

Chemical Reactions Analysis

Types of Reactions

(E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride can undergo various types of chemical reactions, including:

Oxidation: The compound may react with oxidizing agents to form oxidized products.

Reduction: It can be reduced using reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of (E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substituting agents: Such as halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

(E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Employed in studies involving biochemical pathways and molecular interactions.

Medicine: Investigated for its potential therapeutic effects and pharmacological properties.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of (E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the context of its use.

Comparison with Similar Compounds

Conclusion

(E)-(5-acetyl-4-methyl-3H-1,3-thiazol-2-ylidene)-pyridin-2-ylazanium;chloride is a versatile compound with significant importance in various scientific fields. Its unique properties, diverse reactions, and wide range of applications make it a valuable subject of study and use in chemistry, biology, medicine, and industry. Understanding its preparation methods, chemical reactions, mechanism of action, and comparison with similar compounds provides a comprehensive insight into its potential and utility.